trans-1,2-Dichloroethylene
trans-1,2-Dichloroethylene
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
trans-1,2-dichloroethylene is a chlorinated aliphatic compound, which can undergo bio-degradation by methanotrophic bacteria during simulated aquifer treatment. It can be used as an industrial solvent in the preparations of oils, fats, waxes and also in the manufacture of rubber.
1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (trans isomers) is a clear colorless liquid with a pleasant odor. Flash point 43°F.
1,2-dichloroethene is a member of chloroethenes.
trans-1,2-dichloroethylene is a chlorinated aliphatic compound, which can undergo bio-degradation by methanotrophic bacteria during simulated aquifer treatment. It can be used as an industrial solvent in the preparations of oils, fats, waxes and also in the manufacture of rubber.
1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture.
1,2-dichloroethylene, (trans isomers) is a clear colorless liquid with a pleasant odor. Flash point 43°F.
1,2-dichloroethene is a member of chloroethenes.
Brand Name:
Vulcanchem
CAS No.:
156-60-5
VCID:
VC21191220
InChI:
InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1+
SMILES:
C(=CCl)Cl
Molecular Formula:
C2H2Cl2
ClCH=CHCl
C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight:
96.94 g/mol
trans-1,2-Dichloroethylene
CAS No.: 156-60-5
Cat. No.: VC21191220
Molecular Formula: C2H2Cl2
ClCH=CHCl
C2H2Cl2
Molecular Weight: 96.94 g/mol
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Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards trans-1,2-dichloroethylene is a chlorinated aliphatic compound, which can undergo bio-degradation by methanotrophic bacteria during simulated aquifer treatment. It can be used as an industrial solvent in the preparations of oils, fats, waxes and also in the manufacture of rubber. 1, 2-Dichloroethene, also called 1, 2-dichloroethylene, is a highly flammable, colorless liquid with a sharp, harsh odor. It is used to produce solvents and in chemical mixtures. You can smell very small amounts of 1, 2-dichloroethene in air (about 17 parts of 1, 2-dichloroethene per million parts of air [17 ppm]). There are two forms of 1, 2-dichloroethene; one is called cis-1, 2-dichloroethene and the other is called trans-1,2-di-chloroethene. Sometimes both forms are present as a mixture. 1,2-dichloroethylene, (trans isomers) is a clear colorless liquid with a pleasant odor. Flash point 43°F. 1,2-dichloroethene is a member of chloroethenes. |
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| CAS No. | 156-60-5 |
| Molecular Formula | C2H2Cl2 ClCH=CHCl C2H2Cl2 |
| Molecular Weight | 96.94 g/mol |
| IUPAC Name | (E)-1,2-dichloroethene |
| Standard InChI | InChI=1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1+ |
| Standard InChI Key | KFUSEUYYWQURPO-OWOJBTEDSA-N |
| Isomeric SMILES | C(=C/Cl)\Cl |
| SMILES | C(=CCl)Cl |
| Canonical SMILES | C(=CCl)Cl |
| Boiling Point | 117 °F at 745 mm Hg (NTP, 1992) 54.4 °C 47.64 °C 55 °C 118-140°F |
| Colorform | Colorless, light liquid |
| Flash Point | 43 °F (NTP, 1992) 6.0 °C (42.8 °F) - closed cup 2 °C c.c. 36-39°F |
| Melting Point | -58 °F (NTP, 1992) -64.9 °C -49.8 °C -57 to -115°F |
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